Cas no 2680783-33-7 (1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid
• CAS No: 2680783-33-7
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 5633556
• PubChem ID: 165916518
• Update Time: 2025-10-30

1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283096
• 1-[(prop-2-en-1-yloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid
• 2680783-33-7
• 1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid

• Inchi： 1S/C13H19NO5/c1-2-5-19-12(17)14-9-10(11(15)16)8-13(14)3-6-18-7-4-13/h2,10H,1,3-9H2,(H,15,16)
• InChI Key： VKOKCNLJDBUHMT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(C(=O)O)CN2C(=O)OCC=C

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid

1-(Prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680783-33-7, known as 1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom, in this case, the oxygen atom in the 8-position of the spiro system. The molecule also features a carboxylic acid group and an enol ether moiety, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of spiro compounds in drug design and materials science due to their ability to induce conformational flexibility and enhance bioavailability. The enol ether group in this compound has been shown to participate in reversible covalent bonding, which is a promising feature for applications in stimuli-responsive materials and drug delivery systems. Additionally, the carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored properties.

One of the most intriguing aspects of 1-(prop-2-en-1-yloxy)carbonyl-8-oxa-1-azaspiro4.5decane-3-carboxylic acid is its role in the development of bioactive molecules. Researchers have explored its potential as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. The spiro system's ability to adopt multiple conformations has been leveraged to optimize binding affinity and selectivity, making it a valuable tool in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of Grubbs catalyst has been pivotal in achieving high yields and selectivity during the formation of the spiro system. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives, which are crucial for pharmacological studies.

The structural complexity of 1-(prop-2-en-1-yloxy)carbonyl-8 oxaspiro4.5decane carboxylic acid makes it an excellent candidate for studying molecular recognition and self-assembling systems. Its ability to form supramolecular structures through hydrogen bonding and π–π interactions has been exploited in the design of advanced materials, including organic electronics and sensors.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis pathways are areas of growing interest. Researchers are investigating methods to reduce waste generation during its production while maintaining its high purity and functionality. These efforts align with global initiatives toward sustainable chemistry and green manufacturing.

In conclusion, 1-(prop 2 en 1 yloxy)carbonyl 8 oxa 1 azaspiro4 5decane 3 carboxylic acid represents a fascinating intersection of organic chemistry, materials science, and pharmacology. Its unique structure and versatile functional groups make it a valuable asset for advancing cutting-edge research across multiple disciplines.